4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C25H26N4S and its molecular weight is 414.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Insights and Potential Inhibitory Activities
One study delves into the structural characterization of dihydropyrimidine-5-carbonitrile derivatives and assesses their potential as dihydrofolate reductase (DHFR) inhibitors. Through X-ray diffraction analysis, these compounds were found to adopt an L-shaped conformation, and molecular docking simulations suggested a promising inhibitory activity against the DHFR enzyme, which is pivotal in the folate pathway of cells (Al-Wahaibi et al., 2021).
Spectroscopic Investigation and Theoretical Predictions
Another research project conducted spectroscopic analysis (FT-IR and FT-Raman) and molecular docking studies on a pyrimidine-5-carbonitrile compound, revealing its inhibitory activity potential against GPb, suggesting implications for diabetes treatment. The study provided insights into the compound's vibrational characteristics and electronic effects, contributing to the understanding of its biological activity and interactions with biological targets (Alzoman et al., 2015).
Antitumor and Cytotoxic Activities
Research on novel thiopyrimidine derivatives synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate explored their cytotoxic activities against various cancer cell lines. These studies offer insights into the structure-activity relationships (SAR) that govern the antitumor efficacy of such compounds, highlighting the significance of specific functional groups and molecular frameworks in medicinal chemistry (Stolarczyk et al., 2018).
Potential Anti-Covid-19 Applications
In the context of the recent global health crisis, a study focused on tetrahydro-4H-chromene and tetrahydrobenzo[d]thiazole derivatives derived from cyclohexane-1,4-dione showed significant inhibitory activities against SARS-CoV-2 main protease (Mpro), positioning these compounds as potential candidates for anti-Covid-19 therapeutics. This research underscores the importance of heterocyclic compounds in addressing emerging health threats (Mohareb & Abdo, 2021).
Properties
IUPAC Name |
4-(cyclohexylamino)-2-[(4-methylphenyl)methylsulfanyl]-6-phenylpyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4S/c1-18-12-14-19(15-13-18)17-30-25-28-23(20-8-4-2-5-9-20)22(16-26)24(29-25)27-21-10-6-3-7-11-21/h2,4-5,8-9,12-15,21H,3,6-7,10-11,17H2,1H3,(H,27,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQXDTUBEHNZGJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC(=C(C(=N2)NC3CCCCC3)C#N)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.